Cas no 1261918-12-0 (3-Cyano-5-(2,3-dichlorophenyl)phenol)

• Product Name: 3-Cyano-5-(2,3-dichlorophenyl)phenol
• CAS No: 1261918-12-0
• MF: C₁₃H₇Cl₂NO
• MW: 264.106781244278
• MDL: MFCD18314455
• CID: 2763376
• PubChem ID: 53220130
• Update Time: 2025-06-14

3-Cyano-5-(2,3-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60684901
• MFCD18314455
• 3-CYANO-5-(2,3-DICHLOROPHENYL)PHENOL
• 1261918-12-0
• 3-Cyano-5-(2,3-dichlorophenyl)phenol, 95%
• 2',3'-Dichloro-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 3-Cyano-5-(2,3-dichlorophenyl)phenol

• MDL： MFCD18314455
• Inchi： 1S/C13H7Cl2NO/c14-12-3-1-2-11(13(12)15)9-4-8(7-16)5-10(17)6-9/h1-6,17H
• InChI Key： OQQDLRCFPDGOBS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C#N)C=C(C=1)O)Cl

Computed Properties

• Exact Mass: 262.99
• Monoisotopic Mass: 262.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(2,3-dichlorophenyl)phenol

Research Brief on 3-Cyano-5-(2,3-dichlorophenyl)phenol (CAS: 1261918-12-0): Recent Advances and Applications

3-Cyano-5-(2,3-dichlorophenyl)phenol (CAS: 1261918-12-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications, providing a comprehensive overview for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of specific kinase pathways, demonstrating its efficacy in preclinical models of inflammatory diseases. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacological profile, achieving a notable improvement in selectivity and potency. These findings suggest that 3-Cyano-5-(2,3-dichlorophenyl)phenol could serve as a promising scaffold for further drug development.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of 3-Cyano-5-(2,3-dichlorophenyl)phenol. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes environmental impact while maintaining high purity standards. This development is particularly relevant for industrial-scale manufacturing, addressing both economic and regulatory considerations.

Further investigations into the compound's mechanism of action have revealed its interaction with multiple biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. A collaborative study between academic and industry researchers, published in Nature Chemical Biology, employed cryo-EM and molecular dynamics simulations to elucidate these interactions at atomic resolution. Such insights are invaluable for rational drug design and could accelerate the development of next-generation therapeutics.

The safety profile of 3-Cyano-5-(2,3-dichlorophenyl)phenol has also been a focus of recent research. Toxicological assessments conducted in accordance with OECD guidelines indicate favorable pharmacokinetic properties and minimal off-target effects at therapeutic doses. These findings, combined with the compound's demonstrated efficacy, position it as a strong candidate for clinical translation.

Looking ahead, several pharmaceutical companies have included derivatives of 3-Cyano-5-(2,3-dichlorophenyl)phenol in their preclinical pipelines, targeting indications ranging from neurological disorders to metabolic diseases. The compound's versatility and demonstrated biological activity make it a valuable asset in the drug discovery landscape. Future research directions may explore its potential in combination therapies or as a tool compound for target validation studies.